Cas no 2364561-67-9 (tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate)

Tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate is a chiral indane-derived intermediate with significant utility in organic synthesis and pharmaceutical research. The compound features a stereospecific (R)-configuration at the 1-position, enhancing its value in asymmetric synthesis. The presence of a bromo substituent at the 5-position and a methoxy group at the 7-position offers versatile reactivity for further functionalization, such as cross-coupling or nucleophilic substitution reactions. The tert-butyl carbamate (Boc) protecting group ensures stability under a range of reaction conditions while allowing selective deprotection when needed. This makes the compound a valuable building block for the development of bioactive molecules, particularly in medicinal chemistry applications.
tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate structure
2364561-67-9 structure
Product Name:tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate
CAS No:2364561-67-9
MF:C15H20BrNO3
MW:342.23
CID:6794722
Update Time:2025-11-01

tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate
    • Inchi: 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-11-6-5-9-7-10(16)8-12(19-4)13(9)11/h7-8,11H,5-6H2,1-4H3,(H,17,18)/t11-/m1/s1
    • InChI Key: NTDKDPFRQPQGII-LLVKDONJSA-N
    • SMILES: C1=C(C=C2C([C@H](NC(OC(C)(C)C)=O)CC2)=C1OC)Br

tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-100mg
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
100mg
¥1648.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-250mg
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
250mg
¥2638.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-500mg
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
500mg
¥4398.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-1g
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
1g
¥6595.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-5g
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
5g
¥19785.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-100.0mg
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
100.0mg
¥1648.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-250.0mg
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
250.0mg
¥2638.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-500.0mg
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
500.0mg
¥4398.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-1.0g
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
1.0g
¥6595.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBX1580-5.0g
tert-butyl N-[(1R)-5-bromo-7-methoxy-indan-1-yl]carbamate
2364561-67-9 95%
5.0g
¥19785.0000 2025-04-11

Additional information on tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate

Professional Introduction to Compound with CAS No. 2364561-67-9 and Product Name: Tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate

The compound with the CAS number 2364561-67-9 and the product name Tert-butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the bromo and methoxy substituents, along with the dihydro-1H-inden core, suggests a high degree of specificity and reactivity, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in indene derivatives due to their diverse biological activities. The (5-bromo-7-methoxy-2,3-dihydro-1H-inden) moiety in this compound is particularly noteworthy, as it has been shown to exhibit various pharmacological properties. Studies have indicated that such structures can interact with multiple biological targets, including enzymes and receptors, which are crucial for modulating cellular processes. The tert-butyl carbamate group further enhances the compound's potential by providing a site for further functionalization, enabling the synthesis of more complex derivatives.

One of the most exciting aspects of this compound is its potential in the development of novel therapeutic agents. The bromo atom serves as a versatile handle for cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the introduction of additional functional groups at specific positions within the molecule, thereby tailoring its biological activity. For instance, palladium-catalyzed cross-coupling reactions can be employed to replace the bromo substituent with other nucleophiles, opening up a wide range of possibilities for structural diversification.

Moreover, the methoxy group in the molecule contributes to its overall reactivity and stability. Methoxy-substituted indenes have been reported to exhibit significant pharmacological effects, including anti-inflammatory and anticancer properties. The combination of these functional groups with the dihydro-1H-inden core creates a unique scaffold that can be exploited for drug discovery. Researchers have been particularly interested in how these structural features influence binding affinity and selectivity when interacting with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can gain insights into how Tert-butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate interacts with its intended targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound for drug development. The stereochemistry imposed by the (R) configuration also plays a critical role in determining its biological activity.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the dihydroindene core, followed by functionalization with bromo and methoxy groups. The introduction of the carbamate group via reaction with isocyanates or urea derivatives is another critical step. Each synthetic step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, Tert-butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for indene derivatives, compounds like this one are likely to play a pivotal role in advancing drug discovery efforts worldwide.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.